Cas no 55719-89-6 (2H-Tetrazole,5-phenyl-, calcium salt (2:1))

2H-Tetrazole,5-phenyl-, calcium salt (2:1) structure
55719-89-6 structure
Product Name:2H-Tetrazole,5-phenyl-, calcium salt (2:1)
CAS No:55719-89-6
MF:C14H10CaN8
MW:330.360799312592
CID:376352
PubChem ID:108759
Update Time:2025-04-19

2H-Tetrazole,5-phenyl-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • 2H-Tetrazole,5-phenyl-, calcium salt (2:1)
    • calcium,5-phenyl-1,2,3-triaza-4-azanidacyclopenta-2,5-diene
    • 1H-Tetrazole, 5-phenyl-, calcium salt
    • 5-Phenyl-1H-tetrazole, calcium salt
    • 5-Phenyltetrazole, calcium salt
    • calcium bis(5-phenyltetrazol-1-ide)
    • 5-phenyl-1h-tetrazol calcium salt
    • 2H-Tetrazole, 5-phenyl-, calcium salt (2:1)
    • DTXSID0069044
    • NS00087570
    • 55719-89-6
    • EINECS 259-776-6
    • 5-Phenyl-1H-tetrazole,calcium salt
    • 1H-Tetrazole,5-phenyl-,calcium salt
    • 5-Phenyltetrazole,calcium salt
    • Inchi: 1S/2C7H5N4.Ca/c2*1-2-4-6(5-3-1)7-8-10-11-9-7;/h2*1-5H;/q2*-1;+2
    • InChI Key: LIQUIQYZHDBODX-UHFFFAOYSA-N
    • SMILES: [Ca+2].[N-]1C(C2C=CC=CC=2)=NN=N1.[N-]1C(C2C=CC=CC=2)=NN=N1

Computed Properties

  • Exact Mass: 330.065
  • Monoisotopic Mass: 330.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.3Ų

Experimental Properties

  • Boiling Point: 330.5°Cat760mmHg
  • Flash Point: 161.3°C
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